Oxalosuccinic acid
Oxalosuccinic acid
Oxalosuccinic acid, also known as oxalosuccinate or oxalbernsteinsaeure, belongs to the class of organic compounds known as tricarboxylic acids and derivatives. These are carboxylic acids containing exactly three carboxyl groups. Oxalosuccinic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, oxalosuccinic acid is primarily located in the cytoplasm and mitochondria. Oxalosuccinic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, oxalosuccinic acid can be found in a number of food items such as sweet basil, brazil nut, celery leaves, and longan. This makes oxalosuccinic acid a potential biomarker for the consumption of these food products.
Oxalosuccinic acid is a tricarboxylic acid consisting of 2-oxoglutaric acid having a further carboxy group at the 3-position. It is a substrate of the citric acid cycle. It has a role as a fundamental metabolite. It derives from a 2-oxoglutaric acid. It is a conjugate acid of an oxalatosuccinate(3-).
Oxalosuccinic acid is a tricarboxylic acid consisting of 2-oxoglutaric acid having a further carboxy group at the 3-position. It is a substrate of the citric acid cycle. It has a role as a fundamental metabolite. It derives from a 2-oxoglutaric acid. It is a conjugate acid of an oxalatosuccinate(3-).
Brand Name:
Vulcanchem
CAS No.:
1948-82-9
VCID:
VC0167337
InChI:
InChI=1S/C6H6O7/c7-3(8)1-2(5(10)11)4(9)6(12)13/h2H,1H2,(H,7,8)(H,10,11)(H,12,13)
SMILES:
C(C(C(=O)C(=O)O)C(=O)O)C(=O)O
Molecular Formula:
C6H6O7
Molecular Weight:
190.11 g/mol
Oxalosuccinic acid
CAS No.: 1948-82-9
Main Products
VCID: VC0167337
Molecular Formula: C6H6O7
Molecular Weight: 190.11 g/mol
| CAS No. | 1948-82-9 |
|---|---|
| Product Name | Oxalosuccinic acid |
| Molecular Formula | C6H6O7 |
| Molecular Weight | 190.11 g/mol |
| IUPAC Name | 1-oxopropane-1,2,3-tricarboxylic acid |
| Standard InChI | InChI=1S/C6H6O7/c7-3(8)1-2(5(10)11)4(9)6(12)13/h2H,1H2,(H,7,8)(H,10,11)(H,12,13) |
| Standard InChIKey | UFSCUAXLTRFIDC-UHFFFAOYSA-N |
| SMILES | C(C(C(=O)C(=O)O)C(=O)O)C(=O)O |
| Canonical SMILES | C(C(C(=O)C(=O)O)C(=O)O)C(=O)O |
| Physical Description | Solid |
| Description | Oxalosuccinic acid, also known as oxalosuccinate or oxalbernsteinsaeure, belongs to the class of organic compounds known as tricarboxylic acids and derivatives. These are carboxylic acids containing exactly three carboxyl groups. Oxalosuccinic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, oxalosuccinic acid is primarily located in the cytoplasm and mitochondria. Oxalosuccinic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, oxalosuccinic acid can be found in a number of food items such as sweet basil, brazil nut, celery leaves, and longan. This makes oxalosuccinic acid a potential biomarker for the consumption of these food products. Oxalosuccinic acid is a tricarboxylic acid consisting of 2-oxoglutaric acid having a further carboxy group at the 3-position. It is a substrate of the citric acid cycle. It has a role as a fundamental metabolite. It derives from a 2-oxoglutaric acid. It is a conjugate acid of an oxalatosuccinate(3-). |
| PubChem Compound | 972 |
| Last Modified | Dec 23 2021 |
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